Cas no 1366600-01-2 (1-(tert-butoxy)carbonyl-4-(4-fluoro-2-methylphenyl)pyrrolidine-3-carboxylic acid)

• Product Name: 1-(tert-butoxy)carbonyl-4-(4-fluoro-2-methylphenyl)pyrrolidine-3-carboxylic acid
• CAS No: 1366600-01-2
• MF: C₁₇H₂₂FNO₄
• MW: 323.359288692474
• CID: 5752928
• PubChem ID: 155897519
• Update Time: 2025-05-23

1-(tert-butoxy)carbonyl-4-(4-fluoro-2-methylphenyl)pyrrolidine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• (3R,4S)-4-(4-fluoro-2-methylphenyl)-1-[(2-methylpropan-2-yl)oxycarbonyl]pyrrolidine-3-carboxylic acid
• EN300-1454244
• 1-[(tert-butoxy)carbonyl]-4-(4-fluoro-2-methylphenyl)pyrrolidine-3-carboxylic acid
• 1366600-01-2
• 1-(tert-butoxy)carbonyl-4-(4-fluoro-2-methylphenyl)pyrrolidine-3-carboxylic acid

• Inchi： 1S/C17H22FNO4/c1-10-7-11(18)5-6-12(10)13-8-19(9-14(13)15(20)21)16(22)23-17(2,3)4/h5-7,13-14H,8-9H2,1-4H3,(H,20,21)
• InChI Key： JJJHUMSPJPABTH-UHFFFAOYSA-N
• SMILES： FC1C=CC(=C(C)C=1)C1CN(C(=O)OC(C)(C)C)CC1C(=O)O

Computed Properties

• Exact Mass: 323.15328635g/mol
• Monoisotopic Mass: 323.15328635g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 462
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 66.8Ų

Additional information on 1-(tert-butoxy)carbonyl-4-(4-fluoro-2-methylphenyl)pyrrolidine-3-carboxylic acid

1-(tert-butoxy)carbonyl-4-(4-fluoro-2-methylphenyl)pyrrolidine-3-carboxylic acid

The compound 1-(tert-butoxy)carbonyl-4-(4-fluoro-2-methylphenyl)pyrrolidine-3-carboxylic acid (CAS No. 1366600-01-2) is a highly specialized organic molecule with significant potential in the fields of pharmaceuticals, agrochemicals, and advanced materials. This compound belongs to the class of pyrrolidine derivatives, which are known for their versatility and wide-ranging applications in medicinal chemistry. The structure of this molecule is characterized by a pyrrolidine ring substituted with a tert-butoxycarbonyl group at position 1 and a 4-fluoro-2-methylphenyl group at position 4, along with a carboxylic acid group at position 3.

Recent advancements in synthetic chemistry have enabled the precise synthesis of this compound through multi-step processes involving amino acid derivatization, ring-closing metathesis, and selective oxidation techniques. The incorporation of the tert-butoxycarbonyl (Boc) group serves as a protective measure during the synthesis, ensuring the stability of the intermediate products. The presence of the fluorine atom in the aromatic ring enhances the molecule's electronic properties, making it an attractive candidate for various biological assays.

In terms of applications, this compound has shown promising results in preclinical studies as a potential modulator of G-protein coupled receptors (GPCRs). GPCRs are critical targets in drug discovery due to their involvement in numerous physiological processes. The unique combination of substituents in this molecule allows for fine-tuned interactions with GPCR binding sites, potentially leading to novel therapeutic agents for conditions such as hypertension, inflammation, and neurodegenerative diseases.

Furthermore, the pyrrolidine ring structure provides rigidity and conformational stability to the molecule, which are essential for maintaining its bioavailability and pharmacokinetic properties. Recent studies have also explored the use of this compound as a building block for constructing more complex molecular architectures, such as macrocyclic compounds and supramolecular assemblies, which hold promise in materials science and nanotechnology.

The synthesis of 1-(tert-butoxy)carbonyl-4-(4-fluoro-2-methylphenyl)pyrrolidine-3-carboxylic acid involves a series of carefully optimized reactions to ensure high yield and purity. Key steps include the formation of the pyrrolidine ring via cyclization reactions, followed by selective functionalization at specific positions. The use of advanced purification techniques, such as preparative chromatography and crystallization, ensures that the final product meets stringent quality control standards required for both research and industrial applications.

From an environmental standpoint, researchers have also investigated the biodegradability and ecological impact of this compound. Preliminary data suggest that it exhibits moderate biodegradability under aerobic conditions, which aligns with current sustainability goals in chemical manufacturing. However, further studies are needed to fully assess its environmental footprint and develop strategies for minimizing its ecological impact.

In conclusion, 1-(tert-butoxy)carbonyl-4-(4-fluoro-2-methylphenyl)pyrrolidine-3-carboxylic acid represents a cutting-edge advancement in organic synthesis with diverse applications across multiple disciplines. Its unique structural features and promising biological profile make it a valuable tool for researchers in academia and industry alike. As ongoing studies continue to uncover new insights into its properties and potential uses, this compound is poised to play a significant role in shaping future innovations in drug discovery and materials science.